![molecular formula C15H12FN5O3 B287415 methyl 5-amino-1-[6-(4-fluorophenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate](/img/structure/B287415.png)
methyl 5-amino-1-[6-(4-fluorophenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate
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Overview
Description
Methyl 5-amino-1-[6-(4-fluorophenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a pyrazole derivative that exhibits promising biological activities, making it a potential candidate for drug development.
Mechanism of Action
The mechanism of action of methyl 5-amino-1-[6-(4-fluorophenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate involves the inhibition of specific enzymes that are involved in tumor growth and angiogenesis. It binds to the ATP-binding site of these enzymes, thereby preventing their activity and inhibiting tumor growth.
Biochemical and Physiological Effects:
This compound exhibits potent anti-tumor and anti-angiogenic effects. It has been shown to inhibit the growth of several tumor cell lines in vitro and in vivo. Additionally, it exhibits anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of several diseases.
Advantages and Limitations for Lab Experiments
Methyl 5-amino-1-[6-(4-fluorophenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate exhibits several advantages for lab experiments. It is relatively easy to synthesize and exhibits potent biological activities at low concentrations. However, its use in lab experiments is limited by its low solubility in water, which can make it difficult to work with in aqueous environments.
Future Directions
There are several potential future directions for the study of methyl 5-amino-1-[6-(4-fluorophenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate. These include:
1. Further studies on the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.
2. Development of more efficient synthesis methods for this compound to improve its solubility and ease of use in lab experiments.
3. Exploration of the potential of this compound as a scaffold for the development of new drugs with improved biological activities.
4. Investigation of the potential of this compound as a diagnostic tool for the detection of specific enzymes involved in tumor growth and angiogenesis.
5. Studies on the potential toxicological effects of this compound to ensure its safety for use in humans.
In conclusion, this compound is a promising chemical compound with potential applications in medicinal chemistry. Its potent biological activities make it a potential candidate for the development of anti-cancer drugs and other therapeutic agents. Further studies are needed to fully explore its potential and to develop more efficient synthesis methods for its use in lab experiments.
Synthesis Methods
The synthesis of methyl 5-amino-1-[6-(4-fluorophenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate involves the reaction of 4-fluorophenyl ether with ethyl 5-amino-1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate in the presence of a catalytic amount of potassium carbonate. The resulting intermediate is then treated with methyl iodide to obtain the final product.
Scientific Research Applications
Methyl 5-amino-1-[6-(4-fluorophenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It exhibits potent inhibitory activity against several enzymes, including c-Met, VEGFR-2, and PDGFR-β, which are involved in tumor growth and angiogenesis. This makes it a potential candidate for the development of anti-cancer drugs.
Properties
Molecular Formula |
C15H12FN5O3 |
---|---|
Molecular Weight |
329.29 g/mol |
IUPAC Name |
methyl 5-amino-1-[6-(4-fluorophenoxy)pyrimidin-4-yl]pyrazole-4-carboxylate |
InChI |
InChI=1S/C15H12FN5O3/c1-23-15(22)11-7-20-21(14(11)17)12-6-13(19-8-18-12)24-10-4-2-9(16)3-5-10/h2-8H,17H2,1H3 |
InChI Key |
KKCHIADXIYVWDU-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(N(N=C1)C2=CC(=NC=N2)OC3=CC=C(C=C3)F)N |
Canonical SMILES |
COC(=O)C1=C(N(N=C1)C2=CC(=NC=N2)OC3=CC=C(C=C3)F)N |
Origin of Product |
United States |
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